Cas no 31432-55-0 (Acetonitrile-1-13C)

Acetonitrile-1-13C Properties

Names and Identifiers

• Acetonitrile-1-13C(6CI,7CI,8CI,9CI)
• ACETONITRILE, [1-13C]
• (1-13C)acetonitrile
• (2-13C)acetonitrile
• 1-(11'-hydroxyundecyl)imidazole
• 1-(11-hydroxyundecyl)imidazole
• 1-(13)C-acetonitrile
• 1-[13C]acetonitrile
• 1-13C-acetonitrile
• 11-hydroxyundecylimidazole
• 11-imidazole undecan-1-ol
• 13C-acetonitrile
• 1H-Imidazole-1-undecanol
• acetonitrile-1-(13)C
• ACMC-20lz3p
• AGN-PC-000NWO
• CTK3F4519
• SureCN3468871
• Aceto-13C-nitrile
• Acetonitrile(CH313CN)
• Methyl cyanide-13C
• [1-13C]Acetonitrile
• DTXSID001315848
• Acetonitrile-1-13C
• 31432-55-0
• 1722-09-4
• Acetonitrile-2-13C, 99 atom % 13C
• J-018426
• J-010806
• Acetonitrile-2-13C
• Acetonitrile (1-13C, 99%)
• +Expand

• MDL： MFCD00001879
• InChIKey： WEVYAHXRMPXWCK-VQEHIDDOSA-N
• Inchi： 1S/C2H3N/c1-2-3/h1H3/i2+1
• SMILES： C[13C]#N

Computed Properties

• Exact Mass: 42.029903935g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 42.029903935g/mol
• Heavy Atom Count: 3
• Complexity: 29.3
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Refractive Index: n20/D 1.344(lit.)
• Boiling Point: 81-82 °C(lit.)
• Melting Point: −48 °C (lit.)
• Flash Point: Fahrenheit: 42.8 ° f
  Celsius: 6 ° c
  
• Color/Form: liquid
• Solubility: Not available
• Density: 0.805 g/mL at 25 °C